molecular formula C14H22N2O3 B2936140 N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide CAS No. 2411268-85-2

N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide

Cat. No.: B2936140
CAS No.: 2411268-85-2
M. Wt: 266.341
InChI Key: RUXRHQKFVLPPQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide, also known as MOB-5, is a chemical compound that has been studied for its potential applications in scientific research. MOB-5 has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In

Mechanism of Action

N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide is believed to act as a modulator of ion channels and receptors in the nervous system. It has been shown to enhance the activity of certain ion channels, leading to increased neurotransmitter release and enhanced synaptic transmission. This compound has also been shown to modulate the activity of certain receptors, leading to changes in intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to enhance synaptic transmission in the nervous system, leading to improved cognitive function. This compound has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults. Additionally, this compound has been shown to modulate the activity of certain ion channels and receptors, leading to changes in intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide is its high purity and stability, which makes it a reliable tool for scientific research. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for studying the nervous system. However, one limitation of this compound is its potential toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide. One area of research could be the development of this compound analogs with improved potency and selectivity for specific ion channels and receptors. Additionally, this compound could be studied for its potential as a therapeutic agent for neurodegenerative diseases. Finally, this compound could be used as a tool for studying the function of ion channels and receptors in the nervous system, which could lead to a better understanding of the mechanisms underlying neurological diseases.

Synthesis Methods

The synthesis of N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide involves the reaction of 2-butyn-1-ol with morpholine-4-carboxaldehyde in the presence of sodium triacetoxyborohydride. The resulting product is then treated with oxalic acid dihydrate to yield this compound. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

N-[(4-Morpholin-4-yloxan-4-yl)methyl]but-2-ynamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as a tool for studying the function of ion channels and receptors in the nervous system.

Properties

IUPAC Name

N-[(4-morpholin-4-yloxan-4-yl)methyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22N2O3/c1-2-3-13(17)15-12-14(4-8-18-9-5-14)16-6-10-19-11-7-16/h4-12H2,1H3,(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUXRHQKFVLPPQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCC1(CCOCC1)N2CCOCC2
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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